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Compound of Interest

Compound Name: Resazurin (sodium)

Cat. No.: B12400687

Get Quote

Introduction
Resazurin sodium salt is a versatile and widely used redox indicator in cell biology and

microbiology.[1][2] Its application spans various assays to assess cell viability, proliferation, and

cytotoxicity.[1][3] The principle of these assays lies in the reduction of the blue, non-fluorescent

resazurin to the pink, highly fluorescent resorufin by metabolically active cells.[3][4][5] This

conversion can be quantified by measuring fluorescence or absorbance, providing a reliable

method to determine the number of viable cells.[3][6] This document provides a detailed

protocol for the preparation of a Resazurin sodium stock solution for use in various research

applications.

Chemical Properties and Data
A summary of the key chemical properties of Resazurin sodium salt is presented in the table

below for easy reference.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b12400687#bc-rfq
https://www.chemimpex.com/products/01725
https://www.scbt.com/p/resazurin-sodium-salt-62758-13-8
https://www.chemimpex.com/products/01725
https://www.aatbio.com/products/resazurin-sodium-salt-cas-62758-13-8
https://www.aatbio.com/products/resazurin-sodium-salt-cas-62758-13-8
https://www.caymanchem.com/product/14322/resazurin-sodium-salt
https://en.wikipedia.org/wiki/Resazurin
https://www.aatbio.com/products/resazurin-sodium-salt-cas-62758-13-8
https://cdn.stemcell.com/media/files/pis/10000002675-PIS_01.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12400687?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Synonyms

7-Hydroxy-3H-phenoxazin-3-

one-10-oxide sodium salt,

Diazoresorcinol sodium

[1][2][7]

CAS Number 62758-13-8 [1][2][3][4][7]

Molecular Formula C₁₂H₆NNaO₄ [1][2][8][9]

Molecular Weight 251.17 g/mol [2][8][9][10]

Appearance
Dark green to dark blue to

black powder/crystal
[1][7][10]

Solubility

≤ 5 mg/mL in Phosphate-

Buffered Saline (PBS), pH 7.2
[6][11]

≤ 0.5 mg/mL in Dimethyl

Sulfoxide (DMSO)
[6][11]

≤ 0.5 mg/mL in Ethanol [6][11]

≤ 0.5 mg/mL in

Dimethylformamide (DMF)
[4][6][11]

Storage (Powder)

Store at room temperature (15-

25°C), protected from light.

Stable for at least 2 years.

[1][6][12]

Storage (Stock Solution)

Aliquot and store at -20°C or

-80°C, protected from light.

Stable for up to 1 month at

-20°C and up to 6 months at

-80°C.

[6][11][13]

Experimental Protocol: Preparation of 1 mg/mL
Resazurin Sodium Stock Solution
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This protocol outlines the steps to prepare a 1 mg/mL stock solution of Resazurin sodium, a

commonly used concentration for various cell-based assays.

3.1. Materials

Resazurin sodium salt (CAS: 62758-13-8)

Sterile, nuclease-free water (ddH₂O) or Dimethyl Sulfoxide (DMSO)

Sterile, light-blocking microcentrifuge tubes (1.5 mL or 2 mL)

Vortex mixer

Calibrated analytical balance

Weighing paper or boat

Spatula

Pipettes and sterile filter tips

3.2. Procedure

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination.

Weighing: Carefully weigh out the desired amount of Resazurin sodium salt powder using an

analytical balance. For example, to prepare 10 mL of a 1 mg/mL solution, weigh 10 mg of the

powder.

Solubilization:

For an aqueous stock solution: Transfer the weighed powder to a sterile conical tube. Add

the desired volume of sterile ddH₂O (e.g., 10 mL for a 1 mg/mL solution).

For a DMSO stock solution: Transfer the weighed powder to a sterile conical tube. Add the

desired volume of DMSO.
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Dissolving: Tightly cap the tube and vortex thoroughly until the powder is completely

dissolved. The solution should be a clear, dark blue/purple color.

Sterilization (for aqueous solutions): If the stock solution is prepared with water, it is

recommended to sterilize it by passing it through a 0.22 µm syringe filter to remove any

potential microbial contaminants.[13] This step is not necessary for DMSO-based stock

solutions.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile, light-

blocking microcentrifuge tubes. This minimizes repeated freeze-thaw cycles and light

exposure, which can degrade the compound.

Storage: Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[13]

Always protect the solution from light.[6][11]

3.3. Preparation of Working Solution

The stock solution must be diluted to a final working concentration before use in cell-based

assays. A common working concentration is 1 µg/mL.[8]

Thawing: Thaw a single aliquot of the stock solution at room temperature, protected from

light.

Dilution: Dilute the stock solution with an appropriate sterile buffer (e.g., PBS) or cell culture

medium to the desired final concentration. For example, to prepare 1 mL of a 1 µg/mL

working solution from a 1 mg/mL stock solution, add 1 µL of the stock solution to 999 µL of

the diluent.

Immediate Use: It is recommended to prepare the working solution fresh for each experiment

and use it immediately.[8]

Application: Cell Viability Assay
The prepared Resazurin solution can be directly applied to cell cultures to assess viability.

Metabolically active cells will reduce resazurin to the fluorescent resorufin. The fluorescence

can be measured using a microplate reader with an excitation wavelength of 530-560 nm and
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an emission wavelength of 590 nm.[8] The intensity of the fluorescence is proportional to the

number of viable cells.

Workflow and Signaling Pathway Diagrams
The following diagrams illustrate the experimental workflow for preparing the Resazurin sodium

stock solution and the basic principle of its action in a cell viability assay.
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Caption: Workflow for preparing Resazurin sodium stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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